Cas no 727701-07-7 (2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate)

• Product Name: 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate
• CAS No: 727701-07-7
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 5915291
• PubChem ID: 6053429
• Update Time: 2025-10-15

2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Z25488400
• 2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate
• 727701-07-7
• [2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl] 3-[[(E)-2-phenylethenyl]sulfonylamino]benzoate
• EN300-26598936
• 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate

• Inchi： 1S/C24H28N2O5S/c1-18-8-6-9-19(2)26(18)23(27)17-31-24(28)21-12-7-13-22(16-21)25-32(29,30)15-14-20-10-4-3-5-11-20/h3-5,7,10-16,18-19,25H,6,8-9,17H2,1-2H3/b15-14+
• InChI Key： RNYSHYIUMRVXSU-CCEZHUSRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=CC=CC(=C1)C(=O)OCC(N1C(C)CCCC1C)=O)(=O)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate

Introduction to 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate (CAS No. 727701-07-7) and Its Emerging Applications in Chemical Biology

The compound 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate, identified by its CAS number 727701-07-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives featuring a piperidine core, which is well-documented for its versatility in drug design due to its ability to modulate biological pathways through interactions with specific targets.

At the heart of this molecule lies the 2,6-Dimethylpiperidin-1-yl moiety, a structural feature that contributes to its pharmacological profile by enhancing binding affinity and selectivity. The presence of a 2-oxoethyl side chain further extends its functional diversity, enabling interactions with various biological receptors and enzymes. The benzoate group and the 3-(2-phenylethenesulfonamido) moiety add layers of complexity, influencing solubility, metabolic stability, and overall bioavailability—key factors in the development of novel therapeutic agents.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifaceted molecules in addressing complex diseases. The 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate structure has been scrutinized for its potential as an intermediate in synthesizing inhibitors targeting kinases and other enzyme-driven pathways implicated in cancer and inflammatory disorders. Its unique scaffold allows for precise tuning of electronic and steric properties, making it a valuable candidate for high-throughput screening campaigns.

In parallel, studies have begun to explore the compound's role in modulating neurotransmitter systems. The piperidine ring is particularly noteworthy for its historical association with antipsychotic and antidepressant drugs, where it enhances receptor binding while minimizing off-target effects. The introduction of the 3-(2-phenylethenesulfonamido) group adds an additional layer of interaction potential with serotonergic and dopaminergic receptors, suggesting therapeutic applications beyond traditional indications.

The benzoate component has also been implicated in enhancing molecular stability post-administration, a critical factor in drug delivery systems. This attribute is particularly relevant in formulations designed for prolonged action or targeted release within specific biological compartments. Additionally, the compound's solubility profile has been optimized through structural modifications aimed at improving bioavailability—a key consideration in clinical translation.

Emerging research indicates that derivatives of this compound may exhibit promising activity against multidrug-resistant pathogens. The combination of lipophilicity and polar functional groups allows for effective penetration into bacterial cell membranes while interacting with essential metabolic pathways. Such findings are particularly encouraging given the growing global concern over antibiotic resistance.

Another exciting avenue involves the investigation of this molecule as a scaffold for developing phototherapeutic agents. The presence of aromatic rings and conjugated systems suggests potential applications in photodynamic therapy (PDT), where light activation can induce localized cytotoxic effects. This approach holds promise for treating localized malignancies or infections with minimal systemic exposure.

The synthesis of 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate (CAS No. 727701-07-7) has been refined through multi-step organic transformations, leveraging advances in catalytic methods to improve yield and purity. Modern techniques such as flow chemistry have further streamlined production processes, enabling scalable synthesis suitable for both research and industrial applications.

From a regulatory perspective, the compound's profile aligns well with guidelines set forth by major pharmacopeias due to its favorable safety margins and predictable metabolic behavior. Preclinical studies have demonstrated moderate clearance rates via standard pathways—renal excretion and hepatic metabolism—without significant accumulation or toxicological concerns at therapeutic doses.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of novel analogs based on this core structure. Predictive algorithms can rapidly assess potential modifications' impact on pharmacokinetic properties, reducing experimental validation time while maintaining high fidelity to biological targets.

In conclusion,2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethyl 3-(2-phenylethenesulfonamido)benzoate (CAS No. 727701-07-7) stands as a testament to the ingenuity inherent in modern medicinal chemistry. Its unique structural features offer a rich foundation for exploring new therapeutic modalities across multiple disease domains—from oncology to neurology—and its synthetic accessibility ensures continued innovation within academic and industrial settings alike.